N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H16N4O3S/c1-25-15-6-5-12(10-13(15)21-19(24)16-4-3-9-27-16)14-11-23-17(20-14)7-8-18(22-23)26-2/h3-11H,1-2H3,(H,21,24)
• InChI Key: YPOOXPGXMVFMQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=CC=CS4
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• CAS No.: 953149-77-4

Description

N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H16N4O3S and its molecular weight is 380.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmaceutical Implications

Research on compounds with similar structural motifs often focuses on novel synthesis methods and their potential pharmaceutical applications. For example, studies on the synthesis of omeprazole and its pharmaceutical impurities reveal insights into the development of proton pump inhibitors, emphasizing novel synthetic pathways and the characterization of impurities which can be crucial for drug development and safety (Saini, Majee, Chakraborthy, & Salahuddin, 2019). Such research underscores the importance of exploring novel chemical syntheses and understanding the pharmacokinetics and dynamics of new compounds.

Antitumor Activity of Imidazole Derivatives

The review on imidazole derivatives and their antitumor activity presents a comprehensive overview of the therapeutic potential of compounds within this class, some of which have proceeded through preclinical testing. This highlights the significance of imidazole-based structures in the search for new antitumor drugs (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009). The exploration of similar compounds could therefore be relevant for discovering novel anticancer agents.

Optoelectronic Applications

Functionalized quinazolines and pyrimidines, including compounds with imidazo[1,2-b]pyridazine cores, have been investigated for their applications in optoelectronic materials. These studies underscore the potential of such compounds in the development of luminescent molecules, photoelectric conversion elements, and organic light-emitting diodes, indicating a wide range of applications beyond pharmaceuticals (Lipunova, Nosova, Charushin, & Chupakhin, 2018).

Heterocyclic N-oxide Molecules in Organic Synthesis and Medicinal Applications

The diversity of heterocyclic N-oxide molecules, including their potential in organic synthesis, catalysis, and drug applications, is a testament to the versatility and importance of these compounds in both chemistry and medicine. Their functionalities in asymmetric catalysis, metal complex formation, and as precursors to pharmacologically active agents underscore the broad applicability and potential of heterocyclic compounds for scientific research and development (Li, Wu, Sun, Lu, Wong, Fang, & Zhang, 2019).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have shown high activity againstMycobacterium tuberculosis (Mtb) and Mycobacterium marinum (Mm) . These bacteria are known to cause tuberculosis and skin infections, respectively.

Mode of Action

It’s likely that it interacts with its targets in a way that inhibits their growth or disrupts their metabolic processes, given the observed activity against mtb and mm .

Biochemical Pathways

One study suggests that the oxidative cleavage of the imidazole moiety during chemical synthesis could be a likely metabolic pathway . This could potentially lead to the lack of observed activity in vivo .

Result of Action

Similar compounds have shown anti-inflammatory and analgesic activities , suggesting potential therapeutic applications.